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Optec Crayford Focuser: Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for adjusting the tension on your Optec Crayford style focuser. The information is

tailored for researchers, scientists, and drug development professionals who rely on precise

focus for their experimental setups.

Troubleshooting Guide: Focuser Tension Issues
This guide addresses common problems related to focuser tension. For optimal performance,

the tension should be set to be as light as possible while still preventing any slippage with the

heaviest load you intend to use.
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Problem Symptom Possible Cause Solution

Image Shift or

"Slipping"

The focus point

changes

unexpectedly,

especially when the

instrument is pointed

at a high angle or

when a heavy camera

or other

instrumentation is

attached.

Insufficient tension

between the drive

shaft and the

drawtube.

Increase the focuser

tension by gradually

tightening the tension

adjustment screws.

Stiff or Difficult

Focusing

The focusing knobs

are hard to turn,

resulting in jerky

movements and

making fine

adjustments difficult.

Excessive tension

between the drive

shaft and the

drawtube.

Decrease the focuser

tension by gradually

loosening the tension

adjustment screws.

No Focuser

Movement

Turning the focus

knobs does not move

the drawtube at all.

The locking screw

may be engaged, or

the tension is far too

loose.

Disengage the locking

screw. If the problem

persists, incrementally

increase the tension.

Backlash

There is a noticeable

"lag" or "play" when

changing the direction

of focus.

While Crayford

focusers are designed

to have zero backlash,

severe misadjustment

of tension can mimic

this effect.

Check and adjust the

tension to ensure

smooth and

immediate

engagement of the

drive mechanism.

Frequently Asked Questions (FAQs)
Q1: What is the basic principle of an Optec Crayford focuser?

A1: Optec's Crayford style focusers utilize a friction-based system. A drive shaft presses

against a flat surface on the focuser's drawtube. As you turn the focus knobs, the drive shaft

rotates and smoothly pushes the drawtube in or out. This design inherently has zero backlash,
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which is critical for high-precision applications. The key to its performance is maintaining the

correct amount of tension between the drive shaft and the drawtube.[1]

Q2: Where are the tension adjustment screws located on my Optec focuser?

A2: While specific locations can vary slightly between models, on Optec's TCF-S series of

Crayford focusers, the tension is adjusted by two or three #6 spanner head cap screws.[1]

These screws are typically found on the main body of the focuser, on the opposite side of the

drawtube from the focusing knobs. They apply pressure to the block holding the drive shaft,

pressing it against the drawtube.

Q3: How do I adjust the tension on my Optec Crayford focuser?

A3: To adjust the tension, you will likely need a spanner wrench that fits the #6 spanner head

cap screws.

Experimental Protocol: Focuser Tension Adjustment

Identify the Tension Screws: Locate the two or three spanner head cap screws on the

focuser body. These are the tensioning screws.

Make Small Adjustments: Using the appropriate spanner wrench, turn each screw a very

small amount (e.g., 1/16th of a turn) clockwise to increase tension or counter-clockwise to

decrease it. It is crucial to adjust these screws evenly to maintain proper alignment of the

drive shaft.

Test the Focuser: After each small adjustment, test the focuser's movement with your

heaviest intended payload (e.g., camera, filter wheel, etc.).

To test for slipping, point your instrument towards the zenith and see if the drawtube

moves on its own.

To test for stiffness, turn the fine focus knob and feel the resistance. It should be smooth

and free of binding.

Iterate: Repeat steps 2 and 3 until you achieve a state where the focuser does not slip under

its maximum load but is still easy and smooth to adjust.
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Q4: Is there a separate locking screw on the focuser?

A4: Many Crayford-style focusers include a separate locking screw, often a thumbscrew, to lock

the drawtube in place for long-duration exposures. If your focuser has one, ensure it is fully

loosened before making any tension adjustments.

Q5: What payload can an Optec Crayford focuser handle?

A5: The payload capacity can vary by model. For instance, the 2-inch TCF-S and TCF-Si

focusers are designed to handle instrument packages weighing up to 10 pounds. The larger 3-

inch TCF-S3 series can handle payloads up to 20 pounds, with an optional high-torque motor

available for heavier setups.[1]
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Caption: Logical relationship of key components in an Optec Crayford focuser.
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Caption: Experimental workflow for adjusting focuser tension.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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